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Compound of Interest

Compound Name:

(2R)-7-chloro-2-[4-

(dimethylamino)cyclohexyl]-N-

[(4,6-dimethyl-2-oxo-1H-pyridin-3-

yl)methyl]-2,4-dimethyl-1,3-

benzodioxole-5-carboxamide

Cat. No.: B611628 Get Quote

Technical Support Center: BMS-986142
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with BMS-

986142. The information is designed to address common challenges, with a focus on issues

related to its insolubility in aqueous solutions.

Troubleshooting Guide: Insolubility of BMS-986142
Issue: Precipitate formation when diluting DMSO stock solution in aqueous media.

This is a common issue due to the low aqueous solubility of BMS-986142.

Solution Workflow:
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Precipitation observed upon dilution of DMSO stock

Is the final DMSO concentration in your aqueous solution <1%?

Increase final DMSO concentration (up to 1% if tolerated by the assay).

No

Use a co-solvent system for further dilutions.

Yes

Did you sonicate the solution after dilution?

Prepare a stock solution in an appropriate organic solvent and use a formulation for in vivo studies.

Sonication can help re-dissolve small amounts of precipitate.

No

Precipitate should be minimized or eliminated.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for BMS-986142 precipitation.

Detailed Steps:

Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your

aqueous buffer is as high as your experimental system can tolerate, without exceeding
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recommended limits (typically <1% for cell-based assays).

Utilize Co-solvents: For in vivo studies or when higher concentrations are needed, a co-

solvent system is often necessary. A common formulation involves a mixture of DMSO,

PEG300, and Tween 80.

Sonication: After dilution, sonication can aid in dissolving any minor precipitation that may

have occurred.[1]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of BMS-986142?

A1: The recommended solvent for preparing a stock solution of BMS-986142 is Dimethyl

Sulfoxide (DMSO).[1] It is soluble in DMSO at concentrations up to 45 mg/mL (78.59 mM).[1]

The compound is reported to be insoluble in water and ethanol.[2]

Q2: How should I store the BMS-986142 stock solution?

A2: Store the DMSO stock solution at -20°C or -80°C for long-term stability.[1][3] A stock

solution in a solvent can be stored at -80°C for up to one year.[1]

Q3: I am observing low potency of BMS-986142 in my cell-based assay. Could this be a

solubility issue?

A3: Yes, low apparent potency can be a result of poor solubility in your assay medium. If the

compound precipitates, the actual concentration in solution will be lower than intended.

Troubleshooting Steps:

Visually Inspect for Precipitate: Before adding to your cells, carefully inspect the final diluted

solution for any visible precipitate.

Optimize Dilution Scheme: Prepare intermediate dilutions in DMSO before the final dilution

into your aqueous assay buffer. This can help to minimize precipitation.

Consider a Formulation: If direct dilution is problematic, you may need to use a vehicle

containing co-solvents, ensuring the vehicle itself does not affect your experimental results.
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Q4: What is the mechanism of action of BMS-986142?

A4: BMS-986142 is a potent and highly selective reversible inhibitor of Bruton's tyrosine kinase

(BTK).[1][4][5] BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which is

critical for B-cell proliferation, differentiation, and survival.[4][5] By inhibiting BTK, BMS-986142

blocks these downstream signaling events.

Signaling Pathway Diagram:

B-Cell Receptor
(BCR)

Bruton's Tyrosine Kinase
(BTK)

Activation
Downstream Signaling

(e.g., NF-κB, Calcium Flux)
Phosphorylation
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Inhibition
Cellular Responses

(Proliferation, Cytokine Release)

Click to download full resolution via product page

Caption: Simplified signaling pathway of BMS-986142.

Data Presentation
Table 1: Solubility of BMS-986142

Solvent Solubility Reference

DMSO 45 mg/mL (78.59 mM) [1]

Water Insoluble [1][2]

Ethanol Insoluble [2]

Table 2: In Vivo Formulation Examples
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Vehicle Composition Application Reference

EtOH:TPGS:PEG300 (5:5:90)
Oral administration in mice for

preventative studies
[1][6]

10% DMSO, 90% Corn Oil Oral administration [3]

5% DMSO, 5% PEG300, 5%

Tween 80, 85% Saline/PBS
General in vivo formulation [1]

Experimental Protocols
Protocol 1: Preparation of BMS-986142 Stock Solution

Materials: BMS-986142 powder, anhydrous DMSO.

Procedure:

Allow the BMS-986142 vial to equilibrate to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired

concentration (e.g., 10 mM or 45 mg/mL).

Vortex and/or sonicate the solution to ensure complete dissolution.[1]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Protocol 2: Preparation of a Formulation for In Vivo Oral Administration (Example)

This is an example protocol and may need to be optimized for your specific experimental

conditions.

Materials: BMS-986142, DMSO, PEG300, Tween 80, Saline or PBS.

Procedure:

Prepare a concentrated stock solution of BMS-986142 in DMSO (e.g., 20 mg/mL).
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In a separate tube, prepare the vehicle by mixing the co-solvents. For a final formulation of

5% DMSO, 40% PEG300, 5% Tween 80, and 50% Saline:

Start with the required volume of PEG300.

Add the required volume of the BMS-986142 DMSO stock solution and mix thoroughly.

Add the Tween 80 and mix.

Finally, add the Saline or PBS and mix until a clear solution is obtained.

Note: The order of addition of the components can be critical. It is often recommended to

dissolve the compound in DMSO first, then add other co-solvents before the final addition of

the aqueous component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Troubleshooting BMS-986142 insolubility in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611628#troubleshooting-bms-986142-insolubility-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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